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This technical support center provides guidance for researchers, scientists, and drug
development professionals on designing studies to address the reproductive toxicity signals
observed with DNDI-6148. The information is presented in a question-and-answer format for
clarity and ease of use.

Frequently Asked Questions (FAQs)
Q1: What is DNDI-6148 and why was its development paused?

Al: DNDI-6148 is a novel benzoxaborole compound that was being developed as a preclinical
candidate for the treatment of visceral leishmaniasis.[1][2] Its development was deprioritized
due to preclinical reproductive toxicity signals that would likely necessitate the use of
contraceptives for women of childbearing potential.[3][4][5]

Q2: What is the mechanism of action for DNDI-61487

A2: DNDI-6148 acts by inhibiting the Leishmania cleavage and polyadenylation specificity
factor (CPSF3), an endonuclease essential for parasite mRNA processing.[1][2][6][7]

Q3: Is the observed reproductive toxicity a known effect of the benzoxaborole class?
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A3: Studies on other boron-containing compounds have shown potential for reproductive and
developmental toxicity in animal models, including effects on male fertility (testicular toxicity)
and fetal development (e.g., skeletal effects).[8][9] Therefore, the observed toxicity with DNDI-
6148 may be a class-related effect.

Q4: What are the regulatory guidelines for designing reproductive toxicity studies?

A4: The primary regulatory guidance is the International Council for Harmonisation (ICH)
S5(R3) guideline, "Detection of Reproductive and Developmental Toxicity for Human
Pharmaceuticals."[10][11][12] This guideline outlines the standard study designs, including
Fertility and Early Embryonic Development (Segment 1), Embryofetal Development (Segment
II), and Pre- and Postnatal Development (Segment Ill) studies.[3]

Troubleshooting Guide for Study Design

Q5: We have observed a reproductive toxicity signal with a compound similar to DNDI-6148.
Where do we start our investigation?

A5: The first step is to characterize the nature of the toxicity. Based on the reason for pausing
DNDI-6148's development, the focus should be on potential embryofetal toxicity. A well-
designed Embryofetal Development (EFD) study (ICH Segment Il) is the most appropriate
starting point.

Q6: How do we select the appropriate animal model for an EFD study?

A6: The ICH S5(R3) guideline recommends using two species: a rodent (typically the rat) and a
non-rodent (typically the rabbit).[11] It is crucial to select species where the compound's
metabolism and exposure are as relevant to humans as possible.

Q7: What are the critical parameters to consider when designing the EFD study protocol?

AT7: Key parameters include dose selection, duration of treatment, and the endpoints to be
evaluated. Dose levels should be based on preliminary dose-range finding studies and should
aim to establish a No-Observed-Adverse-Effect Level (NOAEL). Treatment should cover the
period of organogenesis. Endpoints include maternal clinical signs, body weight, food
consumption, and detailed examination of fetuses for external, visceral, and skeletal
abnormalities.
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Q8: Our initial EFD study shows an increase in fetal skeletal malformations. What are the next
steps?

A8: If skeletal malformations are confirmed, further studies should be designed to understand
the mechanism. This could involve:

» Dose-response characterization: A more detailed dose-response assessment to precisely
define the NOAEL.

e Window of sensitivity: Studies to determine the specific gestational days during which the
compound induces these effects.

» Mechanistic studies: Investigating potential off-target effects on mammalian signaling
pathways involved in skeletal development. Given that DNDI-6148 inhibits a key mRNA
processing factor, investigating effects on the expression of genes crucial for chondrogenesis
and osteogenesis could be a starting point.

Experimental Protocols

The following are summarized protocols based on the ICH S5(R3) guideline.

Table 1: Key Parameters for a Definitive Embryofetal
Development (EFD) Study (ICH Segment II)
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Parameter

Rodent (Rat)

Non-Rodent (Rabbit)

Animal Model

Sprague-Dawley or Wistar rats

New Zealand White rabbits

Number of Animals

Minimum of 20 pregnant

females per group

Minimum of 16 pregnant

females per group

Dose Groups

3 dose levels + 1 vehicle

control

3 dose levels + 1 vehicle

control

Dosing Period

Gestation Day 6 to 17

Gestation Day 7 to 19

Maternal Observations

Clinical signs, body weight,

food consumption

Clinical signs, body weight,
food consumption

Terminal Evaluation

Necropsy on Gestation Day 20

Necropsy on Gestation Day 29

Uterine Examination

Number of corpora lutea,
implantations, resorptions,

live/dead fetuses

Number of corpora lutea,
implantations, resorptions,

live/dead fetuses

Fetal Examination

Body weight, sex, external,
visceral, and skeletal

examinations

Body weight, sex, external,
visceral, and skeletal

examinations

Table 2: Key Parameters for a Fertility and Early
Embryonic Development (FEED) Study (ICH Segment I)
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Parameter

Description

Animal Model

Rat

Number of Animals

20 males and 20 females per group

Dose Groups

3 dose levels + 1 vehicle control

Male Dosing Period

4 weeks prior to mating, during mating, and until

termination

Female Dosing Period

2 weeks prior to mating, during mating, and

through Gestation Day 7

Mating

1:1 cohabitation for up to 2 weeks

Endpoints (Males)

Mating performance, fertility index, sperm
analysis, reproductive organ weights and

histopathology

Endpoints (Females)

Estrous cycles, mating performance, fertility
index, number of corpora lutea, implantation

sites, and pre-implantation loss

Visualizations
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Caption: Workflow for an Embryofetal Development (EFD) Toxicity Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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